Cas no 78827-50-6 (1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-)

• Product Name: 1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-
• CAS No: 78827-50-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 581036
• PubChem ID: 6089765
• Update Time: 2025-04-19

1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-
• 78827-50-6
• DTXSID30421921
• NSC339718
• NSC-339718

• Inchi： 1S/C8H15N3/c1-8(2,3)4-6-11-7-5-9-10-11/h4,6H,5,7H2,1-3H3/b6-4+
• InChI Key： HNYRTMGRRWLFER-GQCTYLIASA-N
• SMILES： N1(/C=C/C(C)(C)C)CCN=N1

Computed Properties

• Exact Mass: 153.127
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.98
• Boiling Point: 190.1°Cat760mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.514

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Triazolines